Cas no 1340453-00-0 (2-benzoyl-4-(propan-2-yl)-1,3-thiazole)

• Product Name: 2-benzoyl-4-(propan-2-yl)-1,3-thiazole
• CAS No: 1340453-00-0
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 4589791
• PubChem ID: 63346555
• Update Time: 2025-07-27

2-benzoyl-4-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-4-(propan-2-yl)-1,3-thiazole

• Inchi： 1S/C13H13NOS/c1-9(2)11-8-16-13(14-11)12(15)10-6-4-3-5-7-10/h3-9H,1-2H3
• InChI Key： GPROSCCXGAYLQK-UHFFFAOYSA-N
• SMILES： C(C1=NC(C(C)C)=CS1)(C1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-benzoyl-4-(propan-2-yl)-1,3-thiazole

Introduction to 2-Benzoyl-4-(propan-2-yl)-1,3-thiazole (CAS No. 1340453-00-0)

2-Benzoyl-4-(propan-2-yl)-1,3-thiazole (CAS No. 1340453-00-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class of heterocyclic compounds, which are known for their diverse biological activities and therapeutic potential.

The structure of 2-benzoyl-4-(propan-2-yl)-1,3-thiazole consists of a thiazole ring with a benzoyl group attached at the 2-position and an isopropyl group at the 4-position. The thiazole ring, characterized by its sulfur and nitrogen atoms, imparts unique chemical properties that contribute to the compound's biological activity. The benzoyl group, derived from benzoic acid, adds aromaticity and enhances the compound's stability and reactivity.

Recent studies have explored the potential of 2-benzoyl-4-(propan-2-yl)-1,3-thiazole in various biological contexts. One notable area of research is its antimicrobial properties. Thiazoles are well-known for their ability to inhibit bacterial growth, and preliminary studies have shown that 2-benzoyl-4-(propan-2-yl)-1,3-thiazole exhibits potent activity against a range of Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its antimicrobial properties, 2-benzoyl-4-(propan-2-yl)-1,3-thiazole has also been investigated for its anticancer potential. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activity of certain kinases and transcription factors that are often overexpressed in cancer cells. These findings suggest that 2-benzoyl-4-(propan-2-yl)-1,3-thiazole could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 2-benzoyl-4-(propan-2-yl)-1,3-thiazole have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and exhibits good bioavailability, which is crucial for its effectiveness as an oral medication. Furthermore, it shows low toxicity in preclinical studies, making it a safe candidate for further development.

In the context of drug discovery and development, the synthetic accessibility of 2-benzoyl-4-(propan-2-yl)-1,3-thiazole is another important consideration. The compound can be synthesized through well-established organic chemistry methods, such as condensation reactions between appropriate precursors. This ease of synthesis allows for efficient production at both laboratory and industrial scales, facilitating further research and potential commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-benzoyl-4-(propan-2-yl)-1,3-thiazole in treating various conditions. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on the compound's therapeutic potential and guide its future development.

In conclusion, 2-benzoyl-4-(propan-2-yl)-1,3-thiazole (CAS No. 1340453-00-0) is a promising compound with diverse biological activities and therapeutic potential. Its antimicrobial and anticancer properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, contributing to its growing importance in the field.